N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-ethyl-6-oxo-N-[(2-prop-2-enoxyphenyl)methyl]-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H20N2O3/c1-3-11-23-16-8-6-5-7-15(16)13-20(4-2)18(22)14-9-10-17(21)19-12-14/h3,5-10,12H,1,4,11,13H2,2H3,(H,19,21)
• InChI Key: MFVWLYCHFRUULG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1OCC=C)C(=O)C2=CNC(=O)C=C2
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide, also known as A-127722 or JTV-519, is a synthetic compound that has been extensively studied for its potential therapeutic applications in various diseases. The compound belongs to the class of dihydropyridines, which are known for their calcium channel blocking activity. A-127722 has been shown to exhibit unique pharmacological properties that make it a promising candidate for drug development.

Mechanism of Action

N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a potent inhibitor of the ryanodine receptor, which is a calcium release channel found in the sarcoplasmic reticulum of cardiac and skeletal muscle cells. The compound has been shown to stabilize the closed state of the ryanodine receptor, thereby reducing calcium leak from the sarcoplasmic reticulum. This mechanism of action has been proposed to be responsible for the beneficial effects of N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide in various diseases.
Biochemical and Physiological Effects:
N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide has been shown to have several biochemical and physiological effects, including reducing calcium leak from the sarcoplasmic reticulum, improving cardiac function, and reducing arrhythmias. The compound has also been shown to have neuroprotective effects in various models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide in lab experiments include its potent and specific inhibition of the ryanodine receptor, its unique pharmacological properties, and its potential therapeutic applications in various diseases. However, the limitations of using N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide in lab experiments include its complex synthesis method, its limited solubility, and its potential toxicity.

Future Directions

There are several future directions for research on N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide, including:
1. Further elucidation of the mechanism of action of N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide in various diseases.
2. Development of more efficient synthesis methods for N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide.
3. Exploration of the potential therapeutic applications of N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide in other diseases, such as cancer and autoimmune disorders.
4. Investigation of the potential side effects of N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide and the development of strategies to mitigate these effects.
5. Development of novel derivatives of N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide with improved pharmacological properties.
Conclusion:
In conclusion, N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide is a promising compound that has been extensively studied for its potential therapeutic applications in various diseases. The compound exhibits unique pharmacological properties and a potent and specific inhibition of the ryanodine receptor. Further research on N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide is warranted to fully elucidate its mechanism of action and explore its potential therapeutic applications in other diseases.

Synthesis Methods

The synthesis of N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide involves several steps, including the reaction of 2-allyloxybenzaldehyde with ethyl acetoacetate to form 2-(allyloxy)benzylidene ethyl acetoacetate. This intermediate is then reacted with ammonium acetate and acetic anhydride to form the dihydropyridine ring. The resulting compound is then treated with hydrochloric acid to obtain the final product, N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide.

Scientific Research Applications

N-[2-(allyloxy)benzyl]-N-ethyl-6-oxo-1,6-dihydropyridine-3-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including heart failure, arrhythmias, and neurodegenerative disorders. The compound has been shown to exhibit unique pharmacological properties that make it a promising candidate for drug development.